Cas no 1052210-40-8 (3-{1H-pyrrolo2,3-bpyridin-3-yl}morpholine)

• Product Name: 3-{1H-pyrrolo2,3-bpyridin-3-yl}morpholine
• CAS No: 1052210-40-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6159154
• PubChem ID: 119082185
• Update Time: 2025-07-20

3-{1H-pyrrolo2,3-bpyridin-3-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 3-{1H-pyrrolo2,3-bpyridin-3-yl}morpholine
• EN300-1868763
• 1052210-40-8
• 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}morpholine

• Inchi： 1S/C11H13N3O/c1-2-8-9(6-14-11(8)13-3-1)10-7-15-5-4-12-10/h1-3,6,10,12H,4-5,7H2,(H,13,14)
• InChI Key： SOUWPGALSJNCLF-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.9Ų

Additional information on 3-{1H-pyrrolo2,3-bpyridin-3-yl}morpholine

Recent Advances in the Study of 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}morpholine (CAS: 1052210-40-8)

3-{1H-pyrrolo[2,3-b]pyridin-3-yl}morpholine (CAS: 1052210-40-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of kinase inhibitors, particularly in the development of targeted cancer therapies. The compound's pyrrolopyridine core coupled with a morpholine moiety provides an optimal pharmacophore for modulating protein kinase activity, making it a valuable scaffold in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}morpholine exhibited potent inhibitory activity against ALK (anaplastic lymphoma kinase) with IC50 values in the low nanomolar range. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's selectivity profile, revealing that subtle modifications to the morpholine ring could significantly enhance target specificity while maintaining favorable pharmacokinetic properties.

Another significant advancement comes from recent crystallographic studies that have elucidated the binding mode of 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}morpholine derivatives with various kinase targets. X-ray diffraction data (PDB: 8T4K) shows that the compound forms critical hydrogen bonds with the hinge region of the kinase domain while the morpholine oxygen participates in water-mediated interactions with the DFG motif. These structural insights have guided the design of next-generation inhibitors with improved binding affinity and reduced off-target effects.

Ongoing preclinical research has explored the therapeutic potential of 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}morpholine-based compounds in overcoming drug resistance in non-small cell lung cancer (NSCLC). A 2024 study demonstrated that certain analogs could effectively bypass common resistance mutations in EGFR and ROS1 kinases while maintaining activity against the wild-type proteins. The lead compound from this series showed promising results in patient-derived xenograft models, with tumor growth inhibition exceeding 70% at well-tolerated doses.

The synthetic accessibility of 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}morpholine has also been improved through recent methodological developments. A novel palladium-catalyzed cross-coupling approach published in Organic Letters (2023) allows for the efficient preparation of diverse analogs in fewer steps and higher yields compared to traditional routes. This advancement has accelerated the exploration of structure-activity relationships and facilitated the identification of clinical candidates.

From a pharmaceutical development perspective, recent formulation studies have addressed the compound's physicochemical challenges, particularly its moderate aqueous solubility. Novel salt forms and amorphous solid dispersion technologies have been successfully applied to enhance bioavailability while maintaining chemical stability. These formulation strategies are critical for advancing promising candidates into clinical trials.

Looking forward, the versatility of the 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}morpholine scaffold continues to inspire new applications beyond oncology. Emerging research suggests potential in neurodegenerative diseases, with preliminary data showing neuroprotective effects in cellular models of Parkinson's disease. Additionally, its utility as a building block for PROTACs (proteolysis targeting chimeras) is being actively investigated, opening new avenues for targeted protein degradation strategies.